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Introduction
Amy-101 TFA is a potent and specific peptidic inhibitor of the central complement component

C3.[1][2][3] As a third-generation compstatin analogue, Amy-101 offers a promising therapeutic

strategy for a variety of inflammatory and autoimmune diseases driven by complement

dysregulation.[4] Its mechanism of action involves binding to C3 and its activated form, C3b,

thereby preventing the cleavage of C3 and halting the amplification of the complement cascade

through all three pathways: classical, lectin, and alternative.[3][5] This inhibition effectively

blocks the generation of downstream inflammatory mediators.[3][5] Preclinical studies have

demonstrated the efficacy of Amy-101 in various animal models, highlighting its anti-

inflammatory and tissue-protective effects.[4][6]

These application notes provide detailed protocols for the subcutaneous administration of

Amy-101 TFA in preclinical research settings, based on established findings.
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Parameter Description

Synonyms Cp40 TFA

Molecular Formula C₈₃H₁₁₇N₂₃O₁₈S₂ (free base)

Target Complement C3

Binding Affinity (KD) 0.5 nM

Pathway Immunology/Inflammation, Anti-infection

Solubility ≥ 50 mg/mL in Water and DMSO[7]

Storage

Lyophilized powder: -80°C for 2 years, -20°C for

1 year. In solvent: -80°C for 6 months, -20°C for

1 month.[7]

Table 2: Subcutaneous Injection Protocols for Amy-101
TFA in Preclinical Models

Animal
Model

Indication Dosage
Dosing
Frequency

Duration Reference

Cynomolgus

Monkeys

(Macaca

fascicularis)

Periodontitis 4 mg/kg
Once every

24 hours
28 days [1][7]

Mice

Unilateral

Ureteral

Obstruction

(Renal

Fibrosis)

1 mg/kg
Every 12

hours
7 or 14 days [1][7]

Mice Periodontitis 5 mg/kg Not specified Not specified [6]
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This protocol describes the preparation of a stock solution of Amy-101 TFA.

Materials:

Amy-101 TFA (lyophilized powder)

Sterile, pyrogen-free water for injection or sterile phosphate-buffered saline (PBS)

Sterile, low-protein binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Before opening, bring the vial of lyophilized Amy-101 TFA to room temperature.

Briefly centrifuge the vial to ensure all powder is collected at the bottom.

Reconstitute the peptide by adding the required volume of sterile water for injection or PBS

to achieve a desired stock concentration (e.g., 10 mg/mL).

Gently vortex or pipette up and down to ensure the peptide is fully dissolved. Avoid vigorous

shaking to prevent peptide degradation.

Visually inspect the solution to ensure it is clear and free of particulate matter.

Aliquot the stock solution into sterile, low-protein binding microcentrifuge tubes for single use

to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C as recommended.[7]

Protocol 2: Subcutaneous Injection in a Murine Model
This protocol provides a detailed procedure for the subcutaneous administration of Amy-101
TFA to mice.

Materials:

Reconstituted Amy-101 TFA stock solution
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Sterile saline (0.9% NaCl) or PBS for dilution

Insulin syringes (e.g., 28-30 gauge)

Appropriate animal handling and restraint equipment

70% ethanol for disinfection

Procedure:

Preparation of Dosing Solution:

Thaw an aliquot of the Amy-101 TFA stock solution on ice.

Calculate the required volume of the stock solution based on the animal's body weight and

the desired dose (e.g., 1 mg/kg).

Dilute the stock solution with sterile saline or PBS to a suitable injection volume (typically

100-200 µL for a mouse).

Animal Preparation:

Weigh the animal to determine the precise injection volume.

Properly restrain the animal. The scruff of the neck is a common and effective method.

Injection Procedure:

Swab the intended injection site (typically the interscapular region) with 70% ethanol.

Lift the skin to create a "tent."

Insert the needle, bevel up, at the base of the tented skin, parallel to the spine.

Gently aspirate to ensure the needle is not in a blood vessel.

Slowly inject the entire volume of the dosing solution.

Withdraw the needle and gently apply pressure to the injection site for a few seconds.
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Post-Injection Monitoring:

Return the animal to its cage and monitor for any immediate adverse reactions.

Continue with the dosing schedule as required by the experimental design (e.g., every 12

hours).[1][7]
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Caption: Mechanism of Amy-101 in inhibiting the complement cascade.
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Caption: Workflow for subcutaneous injection of Amy-101 TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

